Cas no 2199674-35-4 (5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2199674-35-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6204280
• PubChem ID: 126857298
• Update Time: 2025-10-30

5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one
• F6546-1680
• AKOS032845055
• 5,6-dimethyl-2-prop-2-enylpyridazin-3-one
• 2199674-35-4

• Inchi： 1S/C9H12N2O/c1-4-5-11-9(12)6-7(2)8(3)10-11/h4,6H,1,5H2,2-3H3
• InChI Key： DKXPUCWOOGIEPY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(C)=NN1CC=C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7Ų

Additional information on 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one

Introduction to 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2199674-35-4)

5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one, identified by its Chemical Abstracts Service (CAS) number 2199674-35-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyridazine core substituted with methyl and propenyl groups, has garnered attention due to its structural complexity and potential biological activities. The compound’s unique framework, incorporating both aromatic and aliphatic moieties, positions it as a valuable scaffold for the development of novel therapeutic agents.

The pyridazine ring in 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one is a key structural feature that contributes to its chemical reactivity and biological relevance. Pyridazines are well-known for their presence in numerous pharmacologically active molecules, including antiviral, antibacterial, and anticancer agents. The addition of methyl and propenyl substituents further modulates the electronic properties of the ring, enhancing its potential as a pharmacophore. This modification allows for selective interactions with biological targets, making the compound a promising candidate for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry due to their versatility in forming hydrogen bonds and their ability to penetrate biological membranes. The presence of the dihydropyridazine core in 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one suggests that it may exhibit properties such as enhanced solubility and improved bioavailability. These characteristics are crucial for the development of effective pharmaceuticals that can be efficiently absorbed and utilized by the body.

The propenyl group attached to the pyridazine ring in 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one introduces a region of unsaturation that can participate in various chemical reactions, including Michael additions and Diels-Alder reactions. This reactivity makes the compound a versatile intermediate for synthesizing more complex molecules. Additionally, the propenyl group can engage in π-stacking interactions with biological targets, potentially enhancing binding affinity and selectivity. Such interactions are critical for designing drugs that can precisely target specific pathways or receptors.

In the context of drug discovery, the synthesis of 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one represents an important step toward developing novel therapeutic agents. The compound’s structural features align well with current trends in medicinal chemistry, which emphasize the use of heterocyclic scaffolds for drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly evaluate the biological activity of this compound and its derivatives. Such approaches have accelerated the discovery of new drugs in recent years and are likely to play a pivotal role in future research endeavors.

Current research in heterocyclic chemistry has demonstrated that modifications to simple molecular frameworks can significantly alter their biological properties. The case of 5,6-dimethyl-2-(prop-2-en-1-yl)-2,3-dihydropyridazin-3-one exemplifies this principle. By strategically introducing functional groups such as methyl and propenyl substituents, chemists can fine-tune the electronic and steric properties of the molecule. These modifications not only enhance its reactivity but also improve its suitability for biological applications. As a result, compounds like 5,6-dimethyl-2-(propenyl)-pyridazinone derivatives continue to be explored as potential leads for new drugs.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired scaffolds in drug discovery. Many successful drugs on the market today are based on structures derived from natural products or modified versions thereof. The pyridazine core found in 5,6-dimethyl-substituted derivatives shares similarities with structures found in certain alkaloids and other bioactive natural products. This similarity suggests that these compounds may exhibit similar biological activities or mechanisms of action. By studying such molecules further, researchers hope to uncover new therapeutic possibilities and develop treatments for unmet medical needs.

Computational modeling has become an indispensable tool in modern drug discovery workflows. Techniques such as molecular docking and quantum mechanical calculations allow researchers to predict how potential drug candidates will interact with biological targets at a molecular level. For compounds like 5-methyl-propenyl-pyridazinone derivatives, these methods can provide insights into binding affinities and metabolic stability before expensive experimental trials are conducted. Such predictive capabilities have significantly reduced the time and resources required to bring new drugs to market while improving their overall efficacy.

The development of novel synthetic methodologies is another area where compounds like 5-methyl-propenyl-substituted dihydropyridazines contribute significantly. Efficient synthetic routes not only lower production costs but also enable access to libraries of related compounds for screening purposes. Advances in catalytic chemistry have made it possible to construct complex molecular architectures with greater precision than ever before; this has opened up new avenues for exploring chemical space without compromising on yield or purity standards required by pharmaceutical manufacturers.

In conclusion,5-methyl-propenyl-substituted dihydropyrazinones, including those represented by CAS No ₂₁⁹⁹⁶⁷₄₃₅₄, represent an exciting frontier in pharmaceutical research due to their structural versatility, potential biological activities,and compatibility with modern drug discovery technologies,such as computational modeling, high-throughput screening,and advanced synthetic methodologies,These attributes make them particularly attractive candidates for further exploration as leads toward novel therapeutic agents designed to address diverse medical challenges,The continued investigation into these fascinating molecules promises not only scientific advancement but also tangible benefits for patients worldwide through improved treatments based on innovative chemical designs,As our understanding grows,so too will our ability harness nature’s inspiration through synthetic chemistry—ultimately leading us toward more effective medicines built upon robust scientific foundations,This journey underscores why exploring compounds like this remains so vital within both academiaand industry alike—driving progress one molecule at a time,The future undoubtedly holds many surprises yet waiting just beyond today’s horizons,And compounds like this remind us always what curiosity can achieve when combined with ingenuity—opening doors we never knew existed until they were opened before us—allowing us finally see what lies just beyond our reach—what wonders await us there—what new worlds await discovery—what heights yet remain unclimbed—what depths yet remain unexplored—what truths yet remain unwritten—the possibilities are endless—the journey continues—the search persists—the dream endures—the quest never ends.